Cas no 2158-31-8 (Cycloheptanone oxime)

Cycloheptanone oxime structure
Cycloheptanone oxime structure
Product Name:Cycloheptanone oxime
CAS No:2158-31-8
MF:C7H13NO
MW:127.184221982956
MDL:MFCD00046508
CID:864288
PubChem ID:87566540
Update Time:2025-04-19

Cycloheptanone oxime Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone Oxime
    • N-cycloheptylidenehydroxylamine
    • Cycloheptanon-oxim
    • Cycloheptanoxim
    • N-hydroxycycloheptanimine
    • Suberoxime
    • Cycloheptanone, oxime
    • C2O7M4H8YM
    • OENGSNXUALAIFP-UHFFFAOYSA-N
    • Cycloheptanoneoxime
    • NSC80656
    • NE11022
    • N-[(1E)-cycloheptylidene]hydroxylamine
    • InC
    • CHEMBL92922
    • DTXSID50175934
    • Q27275111
    • MFCD00046508
    • EN300-39213
    • DTXCID0098425
    • NSC 80656
    • NSC-80656
    • CS-0449588
    • SCHEMBL1022705
    • AS-57363
    • D89425
    • UNII-C2O7M4H8YM
    • AKOS008939754
    • DB-045630
    • CYCLOHEPTANONE OXIME [MI]
    • 2158-31-8
    • CAA15831
    • Cycloheptanone oxime
    • MDL: MFCD00046508
    • Inchi: 1S/C7H13NO/c9-8-7-5-3-1-2-4-6-7/h9H,1-6H2
    • InChI Key: OENGSNXUALAIFP-UHFFFAOYSA-N
    • SMILES: O/N=C1/CCCCCC/1

Computed Properties

  • Exact Mass: 127.10000
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.6

Experimental Properties

  • Color/Form: liquid
  • Density: 1,03 g/cm3
  • Boiling Point: 152°C/20mmHg(lit.)
  • Refractive Index: 1.5010-1.5040
  • PSA: 32.59000
  • LogP: 2.17080
  • Solubility: Not determined
  • Merck: 2722

Cycloheptanone oxime Security Information

Cycloheptanone oxime Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Cycloheptanone oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C989578-250mg
Cycloheptanone Oxime
2158-31-8
250mg
$ 50.00 2022-06-06
TRC
C989578-500mg
Cycloheptanone Oxime
2158-31-8
500mg
$ 65.00 2022-06-06
TRC
C989578-2.5g
Cycloheptanone Oxime
2158-31-8
2.5g
$ 135.00 2022-06-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1543-5G
Cycloheptanone Oxime
2158-31-8 >98.0%(GC)
5g
¥550.00 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
UG805-5g
Cycloheptanone oxime
2158-31-8 98.0%(GC)
5g
¥981.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
UG805-1g
Cycloheptanone oxime
2158-31-8 98.0%(GC)
1g
¥329.0 2022-05-30
Apollo Scientific
OR921124-1g
Cycloheptanone oxime
2158-31-8 95%
1g
£90.00 2025-02-20
Apollo Scientific
OR921124-5g
Cycloheptanone oxime
2158-31-8 95%
5g
£150.00 2025-02-20
Apollo Scientific
OR921124-25g
Cycloheptanone oxime
2158-31-8 95%
25g
£370.00 2025-02-20
abcr
AB140421-25 g
Cycloheptanone oxime, 98%; .
2158-31-8 98%
25 g
€326.20 2023-07-20
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.